Cas no 1306694-47-2 (1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid)

• Product Name: 1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid
• CAS No: 1306694-47-2
• MF: C₁₆H₁₁F₂NO₂
• MW: 287.260851144791
• CID: 5095243
• Update Time: 2025-05-25

1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-[(2,5-difluorophenyl)methyl]-
• 1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid

• Inchi： 1S/C16H11F2NO2/c17-11-5-6-14(18)10(7-11)8-19-9-13(16(20)21)12-3-1-2-4-15(12)19/h1-7,9H,8H2,(H,20,21)
• InChI Key： DPSSVDMCLZYXSB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC=C2F)C2=C(C=CC=C2)C(C(O)=O)=C1

Additional information on 1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid

Comprehensive Overview of 1-(2,5-Difluorobenzyl)-1H-Indole-3-Carboxylic Acid (CAS No. 1306694-47-2)

1-(2,5-Difluorobenzyl)-1H-indole-3-carboxylic acid (CAS No. 1306694-47-2) is a fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their bioactivity and applications in drug discovery. The presence of difluorobenzyl and indole moieties enhances its structural diversity, making it a valuable intermediate for synthesizing novel therapeutic agents.

In recent years, the demand for fluorinated organic compounds has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers are particularly interested in 1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid for its potential role in modulating enzyme activity or receptor binding. Its CAS number 1306694-47-2 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid typically involves multi-step organic reactions, including alkylation and carboxylation processes. Its purity and stability are critical for applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with industry standards.

One of the trending topics in pharmaceutical research is the exploration of indole-based scaffolds for targeting neurodegenerative diseases and cancer. 1-(2,5-Difluorobenzyl)-1H-indole-3-carboxylic acid aligns with this trend, as its structure can be modified to develop small-molecule inhibitors or allosteric modulators. Additionally, its fluorine atoms contribute to enhanced lipophilicity, a desirable trait for blood-brain barrier penetration.

From an industrial perspective, CAS 1306694-47-2 is often discussed in forums focusing on custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and intermediates frequently list this compound in their catalogs, catering to academic and commercial clients. Its applications extend to crop protection and veterinary medicine, where fluorinated compounds are increasingly used to improve efficacy.

Environmental and regulatory considerations are also pivotal when working with fluorinated indoles. While 1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid is not classified as hazardous, proper handling and disposal protocols must be followed to minimize ecological impact. Researchers are encouraged to explore green chemistry alternatives for its synthesis, aligning with global sustainability goals.

In summary, 1-(2,5-difluorobenzyl)-1H-indole-3-carboxylic acid (CAS No. 1306694-47-2) represents a versatile building block in modern chemistry. Its integration into drug development pipelines and agrochemical formulations underscores its importance. As the scientific community continues to investigate fluorine-containing compounds, this molecule is poised to remain a focal point of innovation.